Cas no 777097-57-1 (Isoquinoline, 1-(3,5-difluorophenyl)-)

• Product Name: Isoquinoline, 1-(3,5-difluorophenyl)-
• CAS No: 777097-57-1
• MF: C₁₅H₉F₂N
• MW: 241.235470533371
• CID: 1788643
• Update Time: 2024-11-27

Isoquinoline, 1-(3,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(3,5-difluorophenyl)-

• Inchi： 1S/C15H9F2N/c16-12-7-11(8-13(17)9-12)15-14-4-2-1-3-10(14)5-6-18-15/h1-9H
• InChI Key： WVUWCTXXCHXOQW-UHFFFAOYSA-N
• SMILES： C1(C2=CC(F)=CC(F)=C2)C2=C(C=CC=C2)C=CN=1

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Melting Point: 100-102 °C
• Boiling Point: 344.4±32.0 °C(Predicted)
• pka: 3.19±0.30(Predicted)